Cas no 1803852-96-1 (4,5-Dimethyl-2-(fluoromethyl)anisole)

• Product Name: 4,5-Dimethyl-2-(fluoromethyl)anisole
• CAS No: 1803852-96-1
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 4789466
• Update Time: 2025-05-21

4,5-Dimethyl-2-(fluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-(fluoromethyl)anisole

• Inchi： 1S/C10H13FO/c1-7-4-9(6-11)10(12-3)5-8(7)2/h4-5H,6H2,1-3H3
• InChI Key： VBTLPELJBIFNTF-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(C)=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 4,5-Dimethyl-2-(fluoromethyl)anisole

Introduction to 4,5-Dimethyl-2-(fluoromethyl)anisole (CAS No. 1803852-96-1)

4,5-Dimethyl-2-(fluoromethyl)anisole, identified by the Chemical Abstracts Service Number (CAS No.) 1803852-96-1, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic ethers, characterized by a benzene ring substituted with methyl groups at the 4 and 5 positions, and a fluoromethyl group at the 2 position. The unique structural features of 4,5-Dimethyl-2-(fluoromethyl)anisole make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The fluoromethyl group in the molecule is a key structural feature that imparts distinct chemical properties, including enhanced metabolic stability and improved binding affinity to biological targets. These attributes have made 4,5-Dimethyl-2-(fluoromethyl)anisole a subject of extensive interest in medicinal chemistry. Recent studies have highlighted its potential role in the synthesis of pharmacophores for various therapeutic applications, including antiviral and anticancer agents.

In the realm of pharmaceutical research, 4,5-Dimethyl-2-(fluoromethyl)anisole has been explored as a building block for more complex molecules. Its aromatic structure allows for facile functionalization at multiple sites, enabling chemists to design derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. The dimethyl substitution pattern at the 4 and 5 positions enhances lipophilicity, which is often a critical factor in drug design for improving oral bioavailability.

One of the most compelling aspects of 4,5-Dimethyl-2-(fluoromethyl)anisole is its versatility in synthetic methodologies. The presence of both electron-donating and electron-withdrawing groups on the benzene ring facilitates various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are fundamental in constructing more intricate molecular architectures required for drug discovery efforts.

Recent advancements in computational chemistry have further underscored the importance of 4,5-Dimethyl-2-(fluoromethyl)anisole. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles. Specifically, the fluorine atom's electronegativity influences electronic distributions within the molecule, which can modulate interactions with biological targets. This insight has guided researchers in optimizing lead compounds for better therapeutic efficacy.

The agrochemical sector has also shown interest in 4,5-Dimethyl-2-(fluoromethyl)anisole, recognizing its potential as a precursor for developing novel pesticides and herbicides. The structural motifs present in this compound can be modified to enhance their activity against pests while maintaining environmental safety. Such developments are crucial in addressing the growing demand for sustainable agricultural practices.

From a synthetic perspective, 4,5-Dimethyl-2-(fluoromethyl)anisole offers an excellent platform for exploring new reaction pathways and methodologies. Its unique combination of functional groups allows for innovative approaches in organic synthesis, which can accelerate the discovery of novel compounds with therapeutic potential. Researchers have leveraged its reactivity to develop efficient synthetic routes that minimize waste and improve yields—key considerations in modern drug development.

The future prospects of 4,5-Dimethyl-2-(fluoromethyl)anisole are promising, given its multifaceted utility across different scientific disciplines. As computational tools become more sophisticated and synthetic techniques advance, the applications of this compound are expected to expand further. Collaborative efforts between academia and industry will likely drive new discoveries based on this versatile intermediate.

In summary,4,5-Dimethyl-2-(fluoromethyl)anisole (CAS No. 1803852-96-1) represents a cornerstone in modern chemical research. Its structural features and reactivity make it an indispensable tool for pharmaceutical and agrochemical innovation. As science progresses,this compound will undoubtedly continue to play a pivotal role in shaping future therapeutic strategies.